Cas no 2639401-91-3 (tert-butyl 2-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: tert-butyl 2-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 2639401-91-3
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 5640157
• PubChem ID: 165901690
• Update Time: 2023-11-27

tert-butyl 2-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639401-91-3
• EN300-28229599
• tert-butyl 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• tert-butyl 2-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate

• Inchi： 1S/C10H13N5O2/c1-10(2,3)17-7(16)6-4-12-9-13-8(11)14-15(9)5-6/h4-5H,1-3H3,(H2,11,14)
• InChI Key： RBILMUKYXZNDCE-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC2=NC(N)=NN2C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 235.10692467g/mol
• Monoisotopic Mass: 235.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 95.4Ų